Cas no 869494-14-4 (3-Benzyl-3,6-diazabicyclo[3.1.1]heptane)

3-Benzyl-3,6-diazabicyclo[3.1.1]heptane is a bicyclic amine compound featuring a rigid diazabicyclo[3.1.1]heptane core with a benzyl substituent at the 3-position. This structure imparts steric and electronic properties that make it a valuable intermediate in medicinal chemistry and ligand design. The constrained bicyclic framework enhances conformational stability, while the benzyl group offers versatility for further functionalization. Its potential applications include serving as a scaffold for bioactive molecules, particularly in the development of receptor modulators or enzyme inhibitors. The compound’s well-defined stereochemistry and synthetic accessibility further contribute to its utility in targeted chemical synthesis and pharmaceutical research.
3-Benzyl-3,6-diazabicyclo[3.1.1]heptane structure
869494-14-4 structure
Product Name:3-Benzyl-3,6-diazabicyclo[3.1.1]heptane
CAS No:869494-14-4
MF:C12H16N2
MW:188.268842697144
MDL:MFCD20683101
CID:2361084
PubChem ID:66676950
Update Time:2025-11-06

3-Benzyl-3,6-diazabicyclo[3.1.1]heptane Chemical and Physical Properties

Names and Identifiers

    • 3-Benzyl-3,6-diaza-bicyclo[3.1.1]heptane
    • 3-benzyl-3,6-diazabicyclo[3.1.1]heptane
    • AMOT0142
    • HSMOPMLUYDDHIO-UHFFFAOYSA-N
    • 2165AJ
    • SB12430
    • AM80870
    • 3-(Phenylmethyl)-3,6-diazabicyclo[3.1.1]heptane (ACI)
    • 869494-14-4
    • SCHEMBL402305
    • MFCD20683101
    • AS-43619
    • CS-0047657
    • AKOS022971488
    • 3-Benzyl-3,6-diazabicyclo[3.1.1]heptane
    • MDL: MFCD20683101
    • Inchi: 1S/C12H16N2/c1-2-4-10(5-3-1)7-14-8-11-6-12(9-14)13-11/h1-5,11-13H,6-9H2
    • InChI Key: HSMOPMLUYDDHIO-UHFFFAOYSA-N
    • SMILES: N1C2CN(CC3C=CC=CC=3)CC1C2

Computed Properties

  • Exact Mass: 188.131348519g/mol
  • Monoisotopic Mass: 188.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3
  • XLogP3: 1.4

3-Benzyl-3,6-diazabicyclo[3.1.1]heptane Pricemore >>

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3-Benzyl-3,6-diazabicyclo[3.1.1]heptane Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  7 h, 3 atm, 60 °C
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  overnight, 0 °C → rt; rt → 0 °C
2.2 Reagents: Sodium hydroxide Solvents: Diethyl ether ,  Water
Reference
Synthesis of 3,6-diazabicyclo[3.1.1]heptanes as novel ligands for the opioid receptors
Loriga, Giovanni; et al, Bioorganic & Medicinal Chemistry, 2006, 14(3), 676-691

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  2.5 h, 0 °C
1.2 Reagents: Water ;  rt
2.1 Reagents: Potassium carbonate ,  Sodium hydroxide Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Toluene ;  4 h, reflux
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  7 h, 3 atm, 60 °C
4.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  overnight, 0 °C → rt; rt → 0 °C
4.2 Reagents: Sodium hydroxide Solvents: Diethyl ether ,  Water
Reference
Synthesis of 3,6-diazabicyclo[3.1.1]heptanes as novel ligands for the opioid receptors
Loriga, Giovanni; et al, Bioorganic & Medicinal Chemistry, 2006, 14(3), 676-691

Production Method 3

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  overnight, 0 °C → rt; rt → 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Diethyl ether ,  Water
Reference
Synthesis of 3,6-diazabicyclo[3.1.1]heptanes as novel ligands for the opioid receptors
Loriga, Giovanni; et al, Bioorganic & Medicinal Chemistry, 2006, 14(3), 676-691

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Sodium hydroxide Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Toluene ;  4 h, reflux
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  7 h, 3 atm, 60 °C
3.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  overnight, 0 °C → rt; rt → 0 °C
3.2 Reagents: Sodium hydroxide Solvents: Diethyl ether ,  Water
Reference
Synthesis of 3,6-diazabicyclo[3.1.1]heptanes as novel ligands for the opioid receptors
Loriga, Giovanni; et al, Bioorganic & Medicinal Chemistry, 2006, 14(3), 676-691

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  0 °C; overnight, 0 °C → rt
2.1 Reagents: Triethylamine Solvents: Dichloromethane ;  2.5 h, 0 °C
2.2 Reagents: Water ;  rt
3.1 Reagents: Potassium carbonate ,  Sodium hydroxide Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Toluene ;  4 h, reflux
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  7 h, 3 atm, 60 °C
5.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  overnight, 0 °C → rt; rt → 0 °C
5.2 Reagents: Sodium hydroxide Solvents: Diethyl ether ,  Water
Reference
Synthesis of 3,6-diazabicyclo[3.1.1]heptanes as novel ligands for the opioid receptors
Loriga, Giovanni; et al, Bioorganic & Medicinal Chemistry, 2006, 14(3), 676-691

Production Method 6

Reaction Conditions
1.1 Solvents: Toluene ;  60 h, reflux
2.1 Reagents: Sodium borohydride Solvents: Methanol ;  0 °C; overnight, 0 °C → rt
3.1 Reagents: Triethylamine Solvents: Dichloromethane ;  2.5 h, 0 °C
3.2 Reagents: Water ;  rt
4.1 Reagents: Potassium carbonate ,  Sodium hydroxide Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Toluene ;  4 h, reflux
5.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  7 h, 3 atm, 60 °C
6.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  overnight, 0 °C → rt; rt → 0 °C
6.2 Reagents: Sodium hydroxide Solvents: Diethyl ether ,  Water
Reference
Synthesis of 3,6-diazabicyclo[3.1.1]heptanes as novel ligands for the opioid receptors
Loriga, Giovanni; et al, Bioorganic & Medicinal Chemistry, 2006, 14(3), 676-691

Production Method 7

Reaction Conditions
1.1 Solvents: Dimethylformamide ;  4 h, 80 °C
2.1 Solvents: Toluene ;  60 h, reflux
3.1 Reagents: Sodium borohydride Solvents: Methanol ;  0 °C; overnight, 0 °C → rt
4.1 Reagents: Triethylamine Solvents: Dichloromethane ;  2.5 h, 0 °C
4.2 Reagents: Water ;  rt
5.1 Reagents: Potassium carbonate ,  Sodium hydroxide Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Toluene ;  4 h, reflux
6.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  7 h, 3 atm, 60 °C
7.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  overnight, 0 °C → rt; rt → 0 °C
7.2 Reagents: Sodium hydroxide Solvents: Diethyl ether ,  Water
Reference
Synthesis of 3,6-diazabicyclo[3.1.1]heptanes as novel ligands for the opioid receptors
Loriga, Giovanni; et al, Bioorganic & Medicinal Chemistry, 2006, 14(3), 676-691

Production Method 8

Reaction Conditions
1.1 Reagents: Bromine ;  4 h, 95 °C
1.2 14 h, rt
2.1 Solvents: Dimethylformamide ;  4 h, 80 °C
3.1 Solvents: Toluene ;  60 h, reflux
4.1 Reagents: Sodium borohydride Solvents: Methanol ;  0 °C; overnight, 0 °C → rt
5.1 Reagents: Triethylamine Solvents: Dichloromethane ;  2.5 h, 0 °C
5.2 Reagents: Water ;  rt
6.1 Reagents: Potassium carbonate ,  Sodium hydroxide Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Toluene ;  4 h, reflux
7.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  7 h, 3 atm, 60 °C
8.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  overnight, 0 °C → rt; rt → 0 °C
8.2 Reagents: Sodium hydroxide Solvents: Diethyl ether ,  Water
Reference
Synthesis of 3,6-diazabicyclo[3.1.1]heptanes as novel ligands for the opioid receptors
Loriga, Giovanni; et al, Bioorganic & Medicinal Chemistry, 2006, 14(3), 676-691

3-Benzyl-3,6-diazabicyclo[3.1.1]heptane Raw materials

3-Benzyl-3,6-diazabicyclo[3.1.1]heptane Preparation Products

Additional information on 3-Benzyl-3,6-diazabicyclo[3.1.1]heptane

Professional Introduction to 3-Benzyl-3,6-diazabicyclo[3.1.1]heptane (CAS No. 869494-14-4)

3-Benzyl-3,6-diazabicyclo[3.1.1]heptane, a compound with the chemical identifier CAS No. 869494-14-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound's molecular framework, characterized by a fused bicyclic system incorporating nitrogen atoms, positions it as a promising candidate for various biochemical interactions.

The structural motif of 3-Benzyl-3,6-diazabicyclo[3.1.1]heptane is particularly noteworthy for its ability to mimic natural bioactive scaffolds while introducing modifications that enhance pharmacological efficacy. The presence of two nitrogen atoms within the bicyclic core suggests potential for interaction with biological targets such as enzymes and receptors, which are critical in modulating physiological processes. This feature has made the compound an attractive subject for research in the development of novel therapeutic agents.

Recent studies have highlighted the compound's potential in the realm of enzyme inhibition and receptor binding. The rigid bicyclic structure of 3-Benzyl-3,6-diazabicyclo[3.1.1]heptane provides a stable platform that can be fine-tuned through structural modifications to optimize binding affinity and selectivity. This adaptability has been exploited in the design of molecules targeting neurological disorders, where precise interaction with specific protein targets is essential for therapeutic success.

In particular, the benzyl substituent at the 3-position of the bicyclic system contributes to the compound's overall pharmacokinetic profile by influencing solubility and metabolic stability. This aspect has been extensively studied in recent years, with researchers exploring how variations in substituent size and electronic properties can modulate drug-like characteristics. The benzyl group, being relatively hydrophobic, enhances membrane permeability while maintaining sufficient solubility in aqueous environments, making it an ideal candidate for oral administration.

The significance of 3-Benzyl-3,6-diazabicyclo[3.1.1]heptane extends beyond its structural features to its synthetic accessibility and versatility as a building block for more complex molecules. Advances in synthetic methodologies have enabled researchers to efficiently construct analogs of this compound with tailored properties for specific applications. For instance, modifications at the nitrogen atoms have been shown to alter reactivity patterns, allowing for further functionalization and diversification of the chemical library.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs through innovative drug design strategies. The ability to fine-tune both steric and electronic properties offers a pathway to develop molecules with enhanced potency and reduced side effects compared to existing treatments. This has been particularly relevant in the context of developing treatments for chronic diseases where long-term efficacy and safety are paramount.

The integration of computational modeling and high-throughput screening techniques has further accelerated the discovery process involving CAS No. 869494-14-4. These tools allow researchers to predict binding affinities and optimize molecular structures before experimental validation, significantly reducing time-to-market for new drug candidates. The combination of experimental data with computational insights provides a robust framework for understanding how structural changes influence biological activity.

In conclusion, 3-Benzyl-3,6-diazabicyclo[3.1.1]heptane represents a cornerstone in modern pharmaceutical research due to its unique structural features and versatile applications in drug development. Its potential as an inhibitor or modulator of biological targets positions it as a valuable asset in the quest for novel therapeutics across various disease areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing medical science.

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